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Compound of Interest

Compound Name: Ethyl biphenyl-2-carboxylate

Cat. No.: B011600 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling of chemical reagents is paramount. This document provides

immediate and essential safety protocols, operational guidance, and disposal plans for Ethyl
biphenyl-2-carboxylate (CAS No. 19926-49-9). While comprehensive toxicological data for

this specific compound is limited, the following procedures are based on established best

practices for handling laboratory chemicals with unknown hazard profiles and data from its

Safety Data Sheet (SDS).[1]

Personal Protective Equipment (PPE)
A foundational aspect of laboratory safety is the consistent and correct use of Personal

Protective Equipment. The following table summarizes the recommended PPE for handling

Ethyl biphenyl-2-carboxylate.
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PPE Category Item Specification

Eye Protection Safety Goggles

Should fit snugly around the

eyes to protect from splashes.

[2][3]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

esters.[2][4][5] Gloves should

be inspected for any signs of

degradation or puncture before

use.

Body Protection Laboratory Coat

A standard lab coat is required

to protect against skin contact.

[3][4] For procedures with a

higher risk of splashing, a

chemical-resistant apron

should be worn over the lab

coat.

Respiratory Protection Fume Hood

All handling of Ethyl biphenyl-

2-carboxylate should be

conducted in a well-ventilated

laboratory fume hood to

minimize inhalation of vapors

or mists.[1]

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow is critical for minimizing the risk of exposure and

ensuring procedural consistency. The following workflow outlines the key steps for the safe

handling of Ethyl biphenyl-2-carboxylate.
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Caption: Workflow for the safe handling of Ethyl biphenyl-2-carboxylate.
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Experimental Protocol: Safe Handling and Disposal
1. Pre-Handling Preparations:

Review the Safety Data Sheet (SDS) for Ethyl biphenyl-2-carboxylate.[1]
Ensure that a properly functioning chemical fume hood is available.
Don the appropriate Personal Protective Equipment (PPE) as outlined in the table above.
Prepare all necessary equipment and reagents before handling the compound.

2. Handling the Compound:

Conduct all manipulations of Ethyl biphenyl-2-carboxylate within a certified chemical fume
hood.[1]
Avoid direct contact with skin and eyes.[1]
Avoid inhalation of any vapors or mists.[1]
Use appropriate tools (e.g., spatula, pipette) for transferring the chemical to prevent
contamination and spillage.

3. In Case of a Spill:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).
Collect the absorbed material into a suitable container for disposal.[1]
Clean the spill area thoroughly with an appropriate solvent and then with soap and water.
For large spills, evacuate the area and contact the appropriate emergency response team.

4. First Aid Measures:

If inhaled: Move the individual to fresh air. If symptoms persist, seek medical attention.[1]
In case of skin contact: Immediately wash the affected area with plenty of soap and water for
at least 15 minutes while removing contaminated clothing.[1]
In case of eye contact: Immediately flush the eyes with copious amounts of water for at least
15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical
attention.[1]
If swallowed: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

5. Disposal Plan:
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Dispose of Ethyl biphenyl-2-carboxylate and any contaminated materials as special waste.
[1]
Arrange for disposal through a licensed disposal company, in accordance with local,
regional, and national regulations.[1]
Contaminated packaging should be disposed of in the same manner as the unused product.
[1]

Chemical and Physical Properties
The following table summarizes key quantitative data for Ethyl biphenyl-2-carboxylate.

Property Value

Molecular Formula C₁₅H₁₄O₂

Molecular Weight 226.27 g/mol [6][7]

Boiling Point 360.751 °C at 760 mmHg[6]

Density 1.082 g/cm³[6]

CAS Number 19926-49-9[1][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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